Cas no 22745-71-7 (Ethanol,2,2',2'',2'''-(1,2-phenylenedinitrilo)tetrakis- (9CI))

Ethanol,2,2',2'',2'''-(1,2-phenylenedinitrilo)tetrakis- (9CI) structure
22745-71-7 structure
Product Name:Ethanol,2,2',2'',2'''-(1,2-phenylenedinitrilo)tetrakis- (9CI)
CAS No:22745-71-7
MF:C14H24N2O4
MW:284.351364135742
CID:291158
PubChem ID:258224
Update Time:2025-04-19

Ethanol,2,2',2'',2'''-(1,2-phenylenedinitrilo)tetrakis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2,2',2'',2'''-(1,2-phenylenedinitrilo)tetrakis- (9CI)
    • 2-[2-[bis(2-hydroxyethyl)amino]-N-(2-hydroxyethyl)anilino]ethanol
    • 2,2',2'',2'''-(benzene-1,2-diyldinitrilo)tetraethanol
    • AC1L5YHM
    • AC1Q7CW8
    • AR-1D0226
    • CTK4F0084
    • N,N,N',N'-Tetrakis(2-hydroxyaethyl)-o-phenylendiamin
    • NCIOpen2_005173
    • NSC87001
    • STOCK3S-46563
    • 2,2',2'',2'''-(1,2-phenylenedinitrilo)tetraethanol
    • NSC-87001
    • 22745-71-7
    • SR-01000203461-1
    • SR-01000203461
    • CHEMBL4991819
    • AKOS022141051
    • DTXSID80293054
    • Inchi: 1S/C14H24N2O4/c17-9-5-15(6-10-18)13-3-1-2-4-14(13)16(7-11-19)8-12-20/h1-4,17-20H,5-12H2
    • InChI Key: VEWGHPROHMLOEJ-UHFFFAOYSA-N
    • SMILES: OCCN(CCO)C1C=CC=CC=1N(CCO)CCO

Computed Properties

  • Exact Mass: 284.17372
  • Monoisotopic Mass: 284.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • PSA: 87.4
  • LogP: -0.73140
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